Cas no 5499-83-2 (Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1))
5499-83-2 structure
Product Name:Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
CAS No:5499-83-2
MF:C21H27N3O5S
MW:433.521184206009
CID:384457
PubChem ID:5211284
Update Time:2025-04-19
Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
- N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-4-(propanoylamino)benzamide
- DTXSID00410261
- 5499-83-2
-
- Inchi: 1S/C21H27N3O5S/c1-5-20(25)22-16-10-8-15(9-11-16)21(26)23-18-14-17(12-13-19(18)29-4)30(27,28)24(6-2)7-3/h8-14H,5-7H2,1-4H3,(H,22,25)(H,23,26)
- InChI Key: XIXQCXQQWVKNGS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)NC(C1C=CC(=CC=1)NC(CC)=O)=O)OC)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 433.16731
- Monoisotopic Mass: 433.167142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113
- XLogP3: 2.3
Experimental Properties
- Density: 1.273
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.591
- PSA: 104.81
Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1) Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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